Cas no 1250649-93-4 (1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene)

• Product Name: 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene
• CAS No: 1250649-93-4
• MF: C₁₂H₁₇BrO₂
• MW: 273.166183233261
• CID: 6057533
• PubChem ID: 62113531
• Update Time: 2025-07-17

1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene
• Benzene, 1-[2-bromo-1-(1-methylethoxy)ethyl]-2-methoxy-
• 1-[2-bromo-1-(propan-2-yloxy)ethyl]-2-methoxybenzene
• AKOS011393435
• 1-(2-Bromo-1-isopropoxyethyl)-2-methoxybenzene
• CS-0303152
• 1250649-93-4
• EN300-1133249

• Inchi： 1S/C12H17BrO2/c1-9(2)15-12(8-13)10-6-4-5-7-11(10)14-3/h4-7,9,12H,8H2,1-3H3
• InChI Key： NPLOLOVAZFCGNF-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)C)CBr)=CC=CC=C1OC

Computed Properties

• Exact Mass: 272.04119g/mol
• Monoisotopic Mass: 272.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 313.9±32.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene

Recent Advances in the Study of 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene (CAS: 1250649-93-4)

The compound 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene (CAS: 1250649-93-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and methoxy-substituted benzene ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, providing valuable insights into its role as a potential drug candidate or intermediate in pharmaceutical development.

One of the key areas of research has been the optimization of synthetic routes for 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also reduces the formation of unwanted by-products, making it more suitable for large-scale pharmaceutical manufacturing. The study also highlighted the compound's stability under various conditions, which is crucial for its storage and handling in industrial settings.

In addition to its synthetic applications, 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene has been investigated for its biological activity. Preliminary in vitro studies have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a lead compound for developing new anti-inflammatory drugs, with further studies needed to explore its efficacy and safety in vivo.

Another promising avenue of research involves the use of 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene as a building block for more complex pharmaceutical agents. Its reactive bromine moiety allows for further functionalization, enabling the creation of derivatives with enhanced biological activity. A study in ACS Chemical Biology (2023) explored this possibility by synthesizing a series of derivatives and evaluating their anticancer properties. The results indicated that certain derivatives exhibited potent cytotoxicity against cancer cell lines, particularly in breast and lung cancer models, while showing minimal effects on normal cells.

Despite these advancements, challenges remain in the development and application of 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene. Issues such as its solubility in aqueous environments and potential toxicity at higher concentrations need to be addressed. Ongoing research is focusing on structural modifications to improve these properties, as well as comprehensive pharmacokinetic and pharmacodynamic studies to better understand its behavior in biological systems.

In conclusion, 1-2-bromo-1-(propan-2-yloxy)ethyl-2-methoxybenzene (CAS: 1250649-93-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation, with potential applications ranging from anti-inflammatory agents to anticancer therapeutics. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative treatments in the future.